Iron(III) 1,3,5-benzenetricarboxylate hydrate, porous (F-free MIL-100(Fe), KRICT F100) [Iron trimesate]

Specification

• CAS No.: 1257379-83-1
• Molecular Formula: C18H11Fe3O16
• Molecular Weight: 650.8 g/mol
• IUPAC Name: benzene-1,3,5-tricarboxylate;iron(3+);oxygen(2-);hydroxide;dihydrate
• Standard InChI: InChI=1S/2C9H6O6.3Fe.3H2O.O/c2*10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;;;;;;;/h2*1-3H,(H,10,11)(H,12,13)(H,14,15);;;;3*1H2;/q;;3*+3;;;;-2/p-7
• Standard InChI Key: SMLBFMJBZCXCLA-UHFFFAOYSA-G
• SMILES: C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].O.O.[OH-].[O-2].[Fe+3].[Fe+3].[Fe+3]
• Canonical SMILES: C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].O.O.[OH-].[O-2].[Fe+3].[Fe+3].[Fe+3]

Introduction

Iron(III) 1,3,5-benzenetricarboxylate hydrate, commonly referred to as Iron trimesate, is a metal-organic framework (MOF) known for its porous structure and applications in various fields such as adsorption and catalysis. This compound is also identified by its CAS number, 1257379-83-1, and is often denoted as F-free MIL-100(Fe) or KRICT F100.

Chemical Formula and Molecular Weight

• Molecular Formula: C18H8Fe3O16

• Molecular Weight: 647.78 g/mol.

Synthesis and Preparation

Iron trimesate can be synthesized through various methods, often involving the reaction of iron salts with 1,3,5-benzenetricarboxylic acid (trimesic acid) under controlled conditions. The synthesis can be tailored to produce materials with specific properties, such as porosity and surface area, which are crucial for applications like gas storage and catalysis.

Adsorption

Iron trimesate MOFs have been explored for their ability to adsorb various substances, including arsenic species (As(III) and As(V)), due to their high surface area and porosity. The adsorption efficiency can be influenced by factors such as pH, contact time, and the amount of adsorbent used.

Catalysis

MOFs like Iron trimesate can serve as catalysts or catalyst supports due to their tunable properties and the presence of metal centers that can participate in chemical reactions.

Research Findings

Recent studies have highlighted the potential of Iron trimesate MOFs in environmental remediation, particularly in the removal of toxic substances from water. For instance, the adsorption of arsenic species by Iron trimesate MOFs is significantly affected by pH and the structural characteristics of the MOF.

Comparison with Similar MOFs

Property	Iron Trimesate (F-free MIL-100(Fe))	Basolite F300
Molecular Formula	C18H8Fe3O16	C9H6FeO6
Molecular Weight	647.78 g/mol	265.98 g/mol
Surface Area	Not specified	High, around 840 m²/g for similar Fe-BTC MOFs
Pore Volume	Not specified	Around 0.22 cm³/g for similar Fe-BTC MOFs
Adsorption Efficiency	pH-dependent, efficient for arsenic species	High efficiency for arsenic species, especially at higher pH